Cas no 2512-29-0 (Hansa Yellow (Technical Grade))

• Product Name: Hansa Yellow (Technical Grade)
• CAS No: 2512-29-0
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• MDL: MFCD00078234
• CID: 43090
• PubChem ID: 87570734
• Update Time: 2024-01-23

Hansa Yellow (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Fast Yellow G
• 2-(4-Methyl-2-nitrophenylazo)-N-phenyl-3-oxobutanamide
• Butanamide,2-[(4-methyl-2-nitrophenyl)azo]-3-oxo-N-phenyl-
• C.I. 11680
• C.I. Pigment Yellow 1
• EXT. D & C Yellow No.5
• HANSA YELLOW
• Hanza Yellow
• Pigment Yellow 1
• Pigment Hansa Yellow G
• Hansa Yellow G
• Hansa Yellow Gneat
• 2-[(4-Methyl-2-nitrophenyl)azo]-3-oxo-N-phenylbutyramide Hansa Yellow G
• fastyellowj
• fastyellowjt
• hansayellowgt
• KI401
• kromonyellowg
• lightyellow
• 2-[(4-Methyl-2-nitrophenyl)azo]-3-oxo-N-phenylbutyramide
• 2-[(4-Methyl-2-nitrophenyl)azo]-3-oxo-N-phenylbutanamide
• 2-((4-methyl-2-nitrophenyl)azo)-3-oxo-n-phenyl-butanamid
• 2-[(4-methyl-2-nitrophenyl)azo]-3-oxo-n-phenyl-butanamid
• 2-[(4-Methyl-2-nitrophenyl)azo]-3-oxo-N-phenyl-butenamide
• Hansa Yellow (Technical Grade)

• MDL： MFCD00078234
• Inchi： 1S/C17H16N4O4/c1-11-8-9-14(15(10-11)21(24)25)19-20-16(12(2)22)17(23)18-13-6-4-3-5-7-13/h3-10,16H,1-2H3,(H,18,23)
• InChI Key： MFYSUUPKMDJYPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(N=NC1=CC=C(C)C=C1[N+]([O-])=O)C(=O)C

Computed Properties

• Exact Mass: 340.11700
• Monoisotopic Mass: 340.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 3.7
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Color/Form: Yellow dispersible powder
• Density: 1.3±0.1 g/cm3
• Melting Point: >255°C (dec.)
• Boiling Point: 546.5±50.0 °C at 760 mmHg
• Flash Point: 284.3±30.1 °C
• Refractive Index: 1.621
• Solubility: 可溶于氯仿（轻微、加热、超声处理）、DMSO（非常轻微、加热）
• PSA: 119.87000
• LogP: 5.01130
• Color index: 11680
• Solubility: It can be dissolved in organic solvents such as ethanol \ acetone when heated
• pka: 8.80±0.59(Predicted)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Hansa Yellow (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments